Cas no 1803752-28-4 (3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-1-one
• CAS No: 1803752-28-4
• MF: C₁₁H₉Br₂F₃O₂
• MW: 389.991172552109
• CID: 4974297
• Update Time: 2025-05-19

3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C11H9Br2F3O2/c12-5-4-8(17)10-7(6-13)2-1-3-9(10)18-11(14,15)16/h1-3H,4-6H2
• InChI Key： ITCJEMVAQWYQCK-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1C(CCBr)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-1-one

3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1803752-28-4): A Comprehensive Overview

3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1803752-28-4) is a specialized organic compound that has garnered significant interest in pharmaceutical and agrochemical research. This compound belongs to the class of brominated aromatic ketones, which are known for their unique reactivity and potential applications in synthetic chemistry. The presence of both bromine and trifluoromethoxy groups in its structure makes it a valuable intermediate for the development of novel bioactive molecules.

The molecular formula of 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-1-one is C11H9Br2F3O2, with a molecular weight of approximately 390.0 g/mol. Its structure features a propan-1-one backbone substituted with a bromomethyl group and a trifluoromethoxy moiety on the phenyl ring. This combination of functional groups contributes to its distinctive chemical properties, including high electrophilicity and stability under various reaction conditions.

One of the key applications of 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-1-one is in the synthesis of heterocyclic compounds, which are widely used in drug discovery. Researchers have explored its utility in constructing pharmacophores for targets such as kinase inhibitors and antimicrobial agents. The trifluoromethoxy group is particularly noteworthy, as it often enhances the metabolic stability and bioavailability of drug candidates, making this compound a valuable building block in medicinal chemistry.

In recent years, the demand for fluorinated organic compounds like 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-1-one has surged due to their role in developing next-generation pharmaceuticals. The incorporation of fluorine atoms into drug molecules is a growing trend, as it can improve binding affinity and reduce off-target effects. This compound’s bromine substituents also offer versatile sites for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

From a synthetic perspective, 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-1-one is typically prepared via Friedel-Crafts acylation or related methodologies. Its stability under acidic and basic conditions makes it suitable for multi-step synthetic routes. Researchers often employ this compound in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce aromatic fragments into complex molecules.

The compound’s physicochemical properties have also been a subject of study. It exhibits moderate solubility in common organic solvents like dichloromethane and ethyl acetate, which facilitates its handling in laboratory settings. Its melting point and boiling point are influenced by the strong electron-withdrawing effects of the trifluoromethoxy group, which can be leveraged to fine-tune reaction conditions.

In agrochemical research, 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-1-one has shown promise as a precursor for crop protection agents. The trifluoromethoxy moiety is known to enhance the pesticidal activity of certain compounds, making this intermediate relevant for developing new herbicides and fungicides. Its role in sustainable agriculture aligns with the global push for eco-friendly pest control solutions.

Market trends indicate a rising interest in custom synthesis of compounds like 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-1-one, driven by the pharmaceutical and agrochemical industries. Suppliers and contract research organizations (CROs) are increasingly offering this compound to meet the demand for high-purity intermediates. Analytical techniques such as HPLC and NMR are routinely used to verify its purity and structural integrity.

For researchers working on fluorine chemistry, 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-1-one represents a versatile tool. Its compatibility with Grignard reagents and organolithium compounds opens avenues for creating complex molecular architectures. Additionally, its potential in material science is being explored, particularly in the design of organic electronic materials with tailored properties.

In conclusion, 3-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1803752-28-4) is a multifaceted compound with broad applicability in drug discovery, agrochemical development, and material science. Its unique structural features and reactivity profile make it a valuable asset for synthetic chemists and industrial researchers alike. As the demand for fluorinated building blocks continues to grow, this compound is poised to play a pivotal role in advancing innovative chemical solutions.